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Compound of Interest

Compound Name: Leinamycin

Cat. No.: B1244377 Get Quote

Introduction

Leinamycin is a potent antitumor antibiotic produced by Streptomyces sp.[1] It possesses a

unique molecular structure, featuring an 18-membered lactam macrocycle and a spiro-fused

1,2-dithiolan-3-one 1-oxide moiety, which is critical for its biological activity.[1][2] Leinamycin
exhibits significant cytotoxicity against a range of human cancer cell lines, including those

resistant to conventional chemotherapeutic agents, with IC50 values in the low nanomolar

range.[2][3] Its primary mechanism of action involves inducing complex DNA damage, making it

a valuable tool for researchers, scientists, and drug development professionals investigating

DNA Damage Response (DDR) and repair pathways.

Mechanism of Action

Leinamycin functions as a thiol-dependent DNA damaging agent.[1][4][5] Intracellular thiols,

such as glutathione (GSH), activate Leinamycin, converting it into a highly reactive

episulfonium ion.[1][4][6] This intermediate then alkylates the N7 position of guanine residues in

the DNA duplex.[1][4][7]

A key feature of Leinamycin-induced damage is the instability of the resulting guanine adduct.

This adduct undergoes rapid depurination, with a half-life of approximately 3 hours, leading to

the formation of cytotoxic apurinic/apyrimidinic (AP) sites.[1][7] These AP sites are

subsequently converted into DNA single-strand breaks (SSBs) and, to a lesser extent, double-

strand breaks (DSBs).[3][7] In addition to direct DNA alkylation, the activation of Leinamycin
generates reactive oxygen species (ROS), which contribute to oxidative DNA damage and
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overall cytotoxicity.[1][3][4] This dual mechanism of DNA alkylation and ROS generation results

in a complex spectrum of DNA lesions, activating multiple repair pathways.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

